Cas no 1099597-98-4 (2-Bromo-1-methyl-3-(trifluoromethyl)benzene)

• Product Name: 2-Bromo-1-methyl-3-(trifluoromethyl)benzene
• CAS No: 1099597-98-4
• MF: C₈H₆BrF₃
• MW: 239.032452106476
• MDL: MFCD11100539
• CID: 1083573
• PubChem ID: 22754145
• Update Time: 2025-04-20

2-Bromo-1-methyl-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methyl-3-(trifluoromethyl)benzene
• 2-Bromo-3-methylbenzotrifluoride
• AS-46342
• 2-Bromo-3-(trifluoromethyl)toluene
• AKOS005255486
• ZTB59798
• SY070086
• CL9426
• DB-251354
• MFCD11100539
• XVWSTGYAPNVWGV-UHFFFAOYSA-N
• BBL103970
• CS-0186570
• SCHEMBL8118306
• 1099597-98-4
• STL557780

• MDL： MFCD11100539
• Inchi： 1S/C8H6BrF3/c1-5-3-2-4-6(7(5)9)8(10,11)12/h2-4H,1H3
• InChI Key： XVWSTGYAPNVWGV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 237.96050g/mol
• Monoisotopic Mass: 237.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes